Cas no 139059-04-4 (5H-Tetrazole-5-thione, 1,2-dihydro-1-(3-iodophenyl)-)

• Product Name: 5H-Tetrazole-5-thione, 1,2-dihydro-1-(3-iodophenyl)-
• CAS No: 139059-04-4
• MF: C₇H₅IN₄S
• MW: 304.110871076584
• CID: 1269551
• PubChem ID: 29070037
• Update Time: 2025-04-20

5H-Tetrazole-5-thione, 1,2-dihydro-1-(3-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione, 1,2-dihydro-1-(3-iodophenyl)-
• 1-(3-Iodophenyl)-1H-tetrazole-5-thiol
• 139059-04-4
• SY352805

• Inchi： 1S/C7H5IN4S/c8-5-2-1-3-6(4-5)12-7(13)9-10-11-12/h1-4H,(H,9,11,13)
• InChI Key： QLZLEDZYQTZSFQ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)N1C(N=NN1)=S

Computed Properties

• Exact Mass: 303.92796g/mol
• Monoisotopic Mass: 303.92796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.1Ų